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Executive Summary

C.l. Disperse Orange 118 (CAS: 158571-45-0) represents a pivotal advancement in the
chemistry of hydrophobic azo dyes. Unlike its predecessors designed for cellulose acetate,
Disperse Orange 118 belongs to a class of "high-energy" disperse dyes engineered
specifically for Polyethylene Terephthalate (PET) fibers. Its development was driven by the
industrial necessity for chromophores capable of withstanding the extreme thermal conditions
of modern thermosol dyeing processes without sublimation.

For drug development professionals, this molecule serves as a critical case study in
toxicophore analysis. Its structural stability against hydrolysis, contrasted with its susceptibility
to reductive cleavage by azoreductases, provides a model system for understanding metabolic
activation of azo compounds into potentially mutagenic aromatic amines.

Genesis: The Polyester Challenge

The discovery of Disperse Orange 118 was not an isolated event but the culmination of a
"chromophore arms race" in the mid-20th century.
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The Sublimation Crisis

Early disperse dyes (e.g., Disperse Orange 1 or 3) were small, simple azobenzene derivatives
with low molecular weights. While effective for acetate fibers, they failed catastrophically when
applied to polyester. The high temperatures required to swell the PET polymer matrix (

for exhaust,

for thermosol) caused these smaller molecules to sublime (vaporize) off the fabric,
contaminating equipment and leading to poor color retention.

The Structural Solution

Disperse Orange 118 emerged from the "Third Generation" of disperse dyes. Chemists
realized that to prevent sublimation, they needed to increase the molecular polarity and size
without compromising the dye's ability to diffuse into the fiber.

e Mechanism of Innovation: The introduction of polar substituents (such as cyano, ester, or
halogen groups) onto the azobenzene scaffold increased the intermolecular forces (dipole-
dipole interactions) within the solid dye crystal, thereby raising the energy required for
sublimation.

Chemical Architecture & Synthesis

While the exact proprietary isomeric composition of commercial Disperse Orange 118 (CAS
158571-45-0) remains a trade secret, it is chemically grounded in the Donor-Acceptor
Azobenzene class.

Core Chromophore:

System

o Electron Acceptor (A): A diazo component derived from a substituted aniline (often containing
nitro

or halogen groups).

e Electron Donor (D): A coupling component, typically an
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-dialkyl aniline with extended alkyl chains (e.g., cyanoethyl or acetoxyethyl groups) to
improve solubility in the hydrophobic polymer.

Representative Synthesis Protocol

Note: The following protocol describes the synthesis of a high-fastness Disperse Orange
analog (e.g., based on the dinitro-aniline scaffold) to illustrate the requisite chemical rigor.

Phase 1: Diazotization

Objective: Generate a reactive electrophilic diazonium salt.[1]

Preparation: Charge a glass-lined reactor with 98% Sulfuric Acid (

). Cool to

Nitrosyl Generation: Slowly add Sodium Nitrite (

) to form nitrosyl sulfuric acid (
). Critical: Maintain temperature

to prevent decomposition.

Amine Addition: Add the diazo component (e.g., 2,6-dichloro-4-nitroaniline) portion-wise.

Activation: Stir for 2-3 hours at

. The solution becomes viscous and turns a pale yellow/brown, indicating the formation of the
diazonium cation (

).

Phase 2: Coupling (Electrophilic Aromatic Substitution)

Objective: Form the azo linkage (

)

e Coupler Prep: Dissolve the coupling component (e.g.,
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-cyanoethyl-
-ethylaniline) in dilute acetic acid/hydrochloric acid.

e Reaction: Slowly add the diazonium salt solution to the coupler solution.
o Control: Maintain pH at 4.0-5.0 using Sodium Acetate.
o Temperature: Keep
to prevent nitrogen gas evolution.
e Precipitation: The dye precipitates immediately as a highly colored solid.

o Work-up: Filter the cake, wash with water to neutral pH, and dry.

Visualization: Synthesis Workflow
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Figure 1: Step-wise chemical synthesis pathway for Disperse Orange 118 analogs,
highlighting the critical diazotization and coupling phases.[2][3]

Physicochemical Profiling

For researchers, the value of Disperse Orange 118 lies in its specific physical properties which
dictate its interaction with polymers and biological systems.
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Property

Data /| Characteristic

Implication

Physical State

Orange to Reddish-Orange

Powder

High crystallinity requires

milling for dispersion.

Solubility

Insoluble in water; Soluble in
Acetone, DMF

Hydrophobic nature drives
partition into lipid bilayers (or
PET).

~430-460 nm (in Acetone)

Strong absorption in the blue
region yields intense orange

color.

Sublimation Fastness

High (Class 4-5)

Stable at

; Suitable for automotive

textiles.

LogP (Partition Coeff)

Estimated > 3.5

High lipophilicity; indicates

potential for bioaccumulation.

Toxicological Relevance: The Drug Development

Angle

While Disperse Orange 118 is an industrial chemical, its interaction with biological systems is

of high interest to drug developers studying metabolic activation and genotoxicity.

The Azoreductase Mechanism

The primary toxicological concern for azo dyes is not the dye itself, but its metabolites.[4]

Mammalian liver enzymes and intestinal microbiota (e.g., Clostridium spp.) express

azoreductases, which cleave the azo bond (

) under anaerobic conditions.

Mutagenicity Potential (Ames Test Context)

The reductive cleavage releases two primary aromatic amines:

e The Diazo-derived Amine: Often a nitro-aniline or halogenated aniline.
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e The Coupler-derived Amine: An
-substituted aniline.
Risk Factor: Many halogenated aromatic amines are known mutagens. They can undergo

-hydroxylation by Cytochrome P450 enzymes, followed by esterification (via acetyltransferase),
creating a nitrenium ion that forms DNA adducts.

Visualization: Metabolic Activation Pathway
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Figure 2: Biological fate of azo dyes. The reductive cleavage by azoreductase enzymes is the

critical step transforming the inert dye into potentially reactive aromatic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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